Cas no 1638768-44-1 (7-(Benzenesulfonyl)-2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid)

• Product Name: 7-(Benzenesulfonyl)-2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid
• CAS No: 1638768-44-1
• MF: C₁₃H₇Cl₂N₃O₄S
• MW: 372.183379411697
• MDL: MFCD27987429
• CID: 3165211
• PubChem ID: 118796247
• Update Time: 2025-05-25

7-(Benzenesulfonyl)-2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(Benzenesulfonyl)-2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid
• SY099441
• MFCD27987429
• 2,4-Dichloro-7-(phenylsulfonyl)-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylicacid
• 1638768-44-1
• 7-(benzenesulfonyl)-2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylicacid
• AS-52119
• AKOS027336948
• P14421
• SB14129
• 7-(BENZENESULFONYL)-2,4-DICHLOROPYRROLO[2,3-D]PYRIMIDINE-6-CARBOXYLIC ACID
• CS-0050140
• 2,4-Dichloro-7-(phenylsulfonyl)-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid
• DB-422487

• MDL： MFCD27987429
• Inchi： 1S/C13H7Cl2N3O4S/c14-10-8-6-9(12(19)20)18(11(8)17-13(15)16-10)23(21,22)7-4-2-1-3-5-7/h1-6H,(H,19,20)
• InChI Key： PXOSQSZSTXEOSZ-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C(=O)O)N(C2=NC(=N1)Cl)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 370.9534323g/mol
• Monoisotopic Mass: 370.9534323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 111Ų

Additional information on 7-(Benzenesulfonyl)-2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid

7-(Benzenesulfonyl)-2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic Acid: A Comprehensive Overview

The compound 7-(Benzenesulfonyl)-2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid, identified by the CAS registry number 1638768-44-1, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolopyrimidines, which are known for their structural versatility and biological activity. The molecule's structure incorporates a benzenesulfonyl group, dichloro substituents, and a carboxylic acid moiety, making it a unique entity with diverse functional groups that can be exploited for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving strategic protection and deprotection strategies. The synthesis typically begins with the preparation of the pyrrolopyrimidine core, followed by the introduction of the benzenesulfonyl group via a coupling reaction. The dichloro substituents are introduced at specific positions to modulate the electronic properties of the molecule. Finally, the carboxylic acid group is incorporated to enhance solubility and facilitate further functionalization.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Pyrrolopyrimidines have been extensively studied for their ability to inhibit various enzymes and receptors involved in disease pathways. Recent studies have demonstrated that 7-(Benzenesulfonyl)-2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid exhibits potent inhibitory activity against kinases, which are key players in cancer progression and inflammation. The benzenesulfonyl group contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and bind to target proteins with high affinity.

In addition to its pharmacological applications, this compound has shown potential in materials science. The unique combination of functional groups in its structure allows for its use as a building block in the construction of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The carboxylic acid group can act as a coordinating ligand, enabling the formation of stable metal complexes with desirable properties for catalysis and sensing applications.

The environmental impact of this compound is another area of interest. Given its complex structure and functional groups, understanding its degradation pathways and toxicity profiles is crucial for ensuring its safe use. Recent research has focused on evaluating the biodegradability of this compound under various environmental conditions. Preliminary results suggest that it undergoes slow degradation under aerobic conditions, highlighting the need for further studies to optimize its environmental footprint.

In conclusion, 7-(Benzenesulfonyl)-2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure endows it with properties that make it a valuable tool for drug discovery and materials science. As research continues to uncover new insights into its synthesis, activity, and environmental behavior, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.